AMRI-59
AMRI-59
AMRI-59 is a potent inhibitor of PrxI. AMRI-59 increased cellular ROS, leading to the activation of both mitochondria- and apoptosis signal-regulated kinase-1-mediated signaling pathways, resulting in apoptosis of A549 human lung adenocarcinoma. Significant antitumor activity of AMRI-59 was observed in mouse tumor xenograft model implanted with A549 cells with no apparent acute toxicity.
Brand Name:
Vulcanchem
CAS No.:
923515-92-8
VCID:
VC0518816
InChI:
InChI=1S/C25H27N3O2/c1-19(29)22-5-4-6-23(18-22)26-25(30)28-15-11-21(12-16-28)17-20-7-9-24(10-8-20)27-13-2-3-14-27/h2-10,13-14,18,21H,11-12,15-17H2,1H3,(H,26,30)
SMILES:
O=C(NC1=CC=CC(C(C)=O)=C1)N(CC2)CCC2CC3=CC=C(N4C=CC=C4)C=C3
Molecular Formula:
C25H27N3O2
Molecular Weight:
401.51
AMRI-59
CAS No.: 923515-92-8
Inhibitors
VCID: VC0518816
Molecular Formula: C25H27N3O2
Molecular Weight: 401.51
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 923515-92-8 |
|---|---|
| Product Name | AMRI-59 |
| Molecular Formula | C25H27N3O2 |
| Molecular Weight | 401.51 |
| IUPAC Name | 4-(4-(1H-pyrrol-1-yl)benzyl)-N-(3-acetylphenyl)piperidine-1-carboxamide |
| Standard InChI | InChI=1S/C25H27N3O2/c1-19(29)22-5-4-6-23(18-22)26-25(30)28-15-11-21(12-16-28)17-20-7-9-24(10-8-20)27-13-2-3-14-27/h2-10,13-14,18,21H,11-12,15-17H2,1H3,(H,26,30) |
| Standard InChIKey | FSTSUVAXEIXJCS-UHFFFAOYSA-N |
| SMILES | O=C(NC1=CC=CC(C(C)=O)=C1)N(CC2)CCC2CC3=CC=C(N4C=CC=C4)C=C3 |
| Appearance | Solid powder |
| Description | AMRI-59 is a potent inhibitor of PrxI. AMRI-59 increased cellular ROS, leading to the activation of both mitochondria- and apoptosis signal-regulated kinase-1-mediated signaling pathways, resulting in apoptosis of A549 human lung adenocarcinoma. Significant antitumor activity of AMRI-59 was observed in mouse tumor xenograft model implanted with A549 cells with no apparent acute toxicity. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AMRI-59; AMRI 59; AMRI59. |
| Reference | 1: Yang YJ, Baek JY, Goo J, Shin Y, Park JK, Jang JY, Wang SB, Jeong W, Lee HJ, |
| Last Modified | Aug 20 2021 |
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